Cas no 2110011-23-7 ((2,2-difluorocyclopropyl)methanesulfonamide)

• Product Name: (2,2-difluorocyclopropyl)methanesulfonamide
• CAS No: 2110011-23-7
• MF: C₄H₇F₂NO₂S
• MW: 171.165686845779
• CID: 6206372
• PubChem ID: 154255606
• Update Time: 2025-05-23

(2,2-difluorocyclopropyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclopropyl)methanesulfonamide
• KXGOSJLBAINQAD-UHFFFAOYSA-N
• 2110011-23-7
• EN300-1120914

• Inchi： 1S/C4H7F2NO2S/c5-4(6)1-3(4)2-10(7,8)9/h3H,1-2H2,(H2,7,8,9)
• InChI Key： KXGOSJLBAINQAD-UHFFFAOYSA-N
• SMILES： S(CC1CC1(F)F)(N)(=O)=O

Computed Properties

• Exact Mass: 171.01655596g/mol
• Monoisotopic Mass: 171.01655596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.5Ų

Additional information on (2,2-difluorocyclopropyl)methanesulfonamide

Compound CAS No. 2110011-23-7: (2,2-Difluorocyclopropyl)Methanesulfonamide

The compound with CAS No. 2110011-23-7, commonly referred to as (2,2-difluorocyclopropyl)methanesulfonamide, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclopropane ring substituted with two fluorine atoms and a methanesulfonamide group. The cyclopropane ring is a three-membered hydrocarbon ring, known for its high ring strain and reactivity, while the methanesulfonamide group introduces additional functional complexity.

Recent studies have highlighted the potential of (2,2-difluorocyclopropyl)methanesulfonamide in various applications, particularly in the development of advanced materials and pharmaceuticals. The fluorinated cyclopropane moiety has been shown to enhance the compound's stability and reactivity, making it a promising candidate for use in high-performance polymers and drug delivery systems. Researchers have also explored its role as a building block in organic synthesis, where its unique electronic properties enable the creation of complex molecular architectures.

One of the most notable advancements involving this compound is its application in the synthesis of novel fluorinated materials. Scientists have successfully utilized (2,2-difluorocyclopropyl)methanesulfonamide as a precursor for the production of fluorinated polymers with enhanced thermal stability and mechanical properties. These materials have potential applications in aerospace, electronics, and industrial manufacturing, where high-performance materials are critical.

In addition to its material science applications, (2,2-difluorocyclopropyl)methanesulfonamide has also been investigated for its potential in medicinal chemistry. The compound's structure lends itself well to the development of bioactive molecules with specific pharmacological properties. Recent research has focused on its ability to act as a scaffold for the creation of small-molecule inhibitors targeting key enzymes involved in disease pathways. Early results suggest that derivatives of this compound may exhibit potent inhibitory activity against certain protein kinases, opening new avenues for drug discovery.

The synthesis of (2,2-difluorocyclopropyl)methanesulfonamide involves a multi-step process that combines principles from organometallic chemistry and fluorination techniques. The starting material is typically prepared through a cyclopropanation reaction followed by selective fluorination to introduce the two fluorine atoms on the cyclopropane ring. The methanesulfonamide group is then introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed.

From an environmental perspective, (2,2-difluorocyclopropyl)methanesulfonamide has been evaluated for its biodegradability and ecological impact. Studies indicate that under certain conditions, the compound can undergo enzymatic degradation, reducing its persistence in natural environments. However, further research is needed to fully understand its long-term environmental behavior and to develop strategies for minimizing any adverse effects.

In conclusion, (2,2-difluorocyclopropyl)methanesulfonamide (CAS No. 2110011-23-7) represents a versatile and innovative chemical entity with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in organic synthesis, materials science, and medicinal chemistry. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in advancing technological and therapeutic innovations.